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Compound of Interest

Compound Name: Oplopanon

Cat. No.: B156011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sesquiterpenoid Oplopanon,

also known as Oplopanone. It details the compound's chemical identifiers, summarizes its

known biological activities, and presents relevant experimental protocols. This document is

intended to serve as a valuable resource for researchers and professionals in the fields of

pharmacology, natural product chemistry, and drug development.

Chemical Identification
Oplopanon is a naturally occurring sesquiterpenoid ketone. Its chemical identity is defined by a

specific set of identifiers that are crucial for accurate documentation and research.
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Identifier Value Citation

CAS Number 1911-78-0 [1][2]

Deprecated CAS Number 108654-34-8 [1]

Molecular Formula C₁₅H₂₆O₂ [1]

Molecular Weight 238.37 g/mol [1]

IUPAC Name

1-[(1S,3aR,4R,7S,7aS)-4-

hydroxy-4-methyl-7-propan-2-

yl-1,2,3,3a,5,6,7,7a-

octahydroinden-1-yl]ethanone

InChI

InChI=1S/C15H26O2/c1-

9(2)11-7-8-15(4,17)13-6-5-

12(10(3)16)14(11)13/h9,11-

14,17H,5-8H2,1-

4H3/t11-,12+,13+,14+,15+/m0/

s1

InChIKey
WLXJHVQYKOJBBN-

NJVJYBDUSA-N

Canonical SMILES
CC(C)[C@@H]1CC--INVALID-

LINK--C(=O)C">C@@(C)O

Synonyms
(-)-Oplopanone, Oplopanon,

10-Hydroxyoplopan-4-one
[1]

Biological Activities and Mechanisms of Action
Oplopanon has been investigated for a range of biological activities, with preliminary studies

indicating its potential as an anti-inflammatory, anti-plasmodial, and cytotoxic agent.

Anti-inflammatory Activity
Oplopanon has demonstrated anti-inflammatory properties by inhibiting the production of nitric

oxide (NO), a key inflammatory mediator. While direct studies on Oplopanon's effect on
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specific signaling pathways are limited, research on related compounds and plant extracts

suggests a potential mechanism involving the modulation of inflammatory pathways.

One study on the ethanolic extract of Oplopanax horridus, a plant from the same genus known

to contain Oplopanon, showed significant inhibition of lipopolysaccharide (LPS)-induced NO

production in RAW 264.7 macrophages.[3] The leaf extract of this plant also reduced the

production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and decreased the

expression of inducible nitric oxide synthase (iNOS).[3] This suggests that Oplopanon may

exert its anti-inflammatory effects by downregulating the expression of pro-inflammatory

mediators.

Potential Signaling Pathway:

The inhibition of iNOS and pro-inflammatory cytokines is often linked to the modulation of key

signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein

Kinase (MAPK) pathways. While direct evidence for Oplopanon is still needed, it is plausible

that its anti-inflammatory action is mediated through one or both of these pathways.
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Potential Anti-inflammatory Signaling Pathway of Oplopanon
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Workflow for Nitric Oxide Inhibition Assay
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Culture RAW 264.7 or BV-2 cells

Seed cells in 96-well plate

Pre-treat with Oplopanon

Stimulate with LPS

Incubate for 24 hours

Collect supernatant
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Measure absorbance at 540 nm

Analyze data and calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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